Cas no 2137740-92-0 (Tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate)

• Product Name: Tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate
• CAS No: 2137740-92-0
• MF: C₁₇H₃₃NO₃
• MW: 299.448825597763
• CID: 6484211
• PubChem ID: 165457574
• Update Time: 2025-05-22

Tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2137740-92-0
• EN300-705059
• tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate
• Tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate

• Inchi： 1S/C17H33NO3/c1-7-16(5,6)13-8-10-17(21-18,11-9-13)12-14(19)20-15(2,3)4/h13H,7-12,18H2,1-6H3
• InChI Key： WFWHLZKLSKWWLB-UHFFFAOYSA-N
• SMILES： O(C1(CC(=O)OC(C)(C)C)CCC(CC1)C(C)(C)CC)N

Computed Properties

• Exact Mass: 299.24604391g/mol
• Monoisotopic Mass: 299.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate

Tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate: A Comprehensive Overview

Tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate, with the CAS number 2137740-92-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The name itself highlights several key structural elements, including the tert-butyl group, the aminooxy functionality, and the cyclohexane ring system. These components contribute to its versatile chemical properties and reactivity.

The compound's structure is characterized by a cyclohexane ring substituted with a 2-methylbutan-2-yl group at position 4 and an aminooxy group at position 1. The acetylation at position 2 of the cyclohexane ring further enhances its chemical complexity. This arrangement makes it a valuable intermediate in the synthesis of more complex molecules, particularly those with potential bioactive properties. Recent studies have explored its role as a precursor in the development of novel therapeutic agents, leveraging its ability to undergo various chemical transformations.

One of the most intriguing aspects of this compound is its reactivity under different synthetic conditions. Researchers have demonstrated that the aminooxy group can act as a versatile functional handle, enabling the formation of diverse derivatives. For instance, the conversion of the aminooxy group into other functionalities, such as hydroxamic acids or amidoximes, has been reported in recent literature. These derivatives have shown promise in inhibiting certain enzyme activities, making them potential candidates for drug discovery programs targeting diseases such as cancer and inflammation.

The synthesis of tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate typically involves multi-step processes that require precise control over reaction conditions. Key steps often include Friedel-Crafts alkylation to introduce substituents onto the cyclohexane ring, followed by acetylation and subsequent functionalization to install the aminooxy group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its role as an intermediate in pharmaceutical synthesis has been well-documented, with several research groups exploring its potential as a building block for bioactive molecules. Additionally, its stability under various storage conditions and compatibility with common analytical techniques make it a practical choice for large-scale manufacturing processes.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of this compound. Results indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with current regulatory standards for chemical safety. However, ongoing research is focused on optimizing its degradation pathways to minimize any potential environmental risks associated with its use.

Looking ahead, the future of tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate lies in its continued exploration as a versatile platform for drug discovery. With advancements in computational chemistry and high-throughput screening technologies, researchers are increasingly able to predict and validate its potential interactions with biological targets. This compound serves as a prime example of how synthetic organic chemistry can drive innovation in pharmaceutical development.

In conclusion, tert-butyl 2-[1-(aminooxy)-4-(2-methylbutan-2-yl)cyclohexyl]acetate is a multifaceted compound with significant implications for modern chemistry and pharmacology. Its unique structure, reactivity, and application potential make it a subject of ongoing research interest. As scientific understanding continues to evolve, this compound is likely to play an even more prominent role in shaping future therapeutic interventions.